N-(2-nitrophenyl)-2-(1-pyrrolidinyl)acetamide

• IUPAC Name: N-(2-nitrophenyl)-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C12H15N3O3/c16-12(9-14-7-3-4-8-14)13-10-5-1-2-6-11(10)15(17)18/h1-2,5-6H,3-4,7-9H2,(H,13,16)
• InChI Key: YYCQXBBDQJKXFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC(=O)NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

N-(2-nitrophenyl)-2-(1-pyrrolidinyl)acetamide, commonly known as NPPA, is a chemical compound that has gained significant attention in scientific research due to its various biological and pharmacological properties. NPPA is a white crystalline powder that is soluble in organic solvents and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of NPPA is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX activity, NPPA reduces inflammation and pain.
Biochemical and Physiological Effects:
NPPA has been shown to have significant anti-inflammatory and analgesic effects in animal models. It has also been found to reduce fever and inflammation in rats. Additionally, NPPA has been shown to have a protective effect on the liver and kidneys in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NPPA in lab experiments is its low toxicity and high solubility in organic solvents. However, one of the limitations of using NPPA is its relatively low yield during synthesis, which can make it difficult to obtain large quantities for experiments.

Future Directions

There are several potential future directions for research on NPPA. One area of interest is its potential as a therapeutic agent for cancer. Studies have shown that NPPA has antiproliferative effects on cancer cells and may be able to inhibit tumor growth. Another area of interest is its potential as a treatment for Alzheimer's disease. Studies have shown that NPPA may be able to reduce the accumulation of amyloid-beta plaques in the brain, which are a hallmark of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of NPPA and its potential for use in other diseases and conditions.
Conclusion:
In conclusion, N-(2-nitrophenyl)-2-(1-pyrrolidinyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its various biological and pharmacological properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. NPPA has shown great potential as a therapeutic agent for various diseases, and further research is needed to fully understand its mechanism of action and potential for use in other conditions.

Scientific Research Applications

NPPA has been extensively studied for its pharmacological properties, including its anti-inflammatory, analgesic, and antipyretic effects. It has also been investigated for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease.